Cas no 2548-87-0 (trans-2-Octenal)

• Product Name: trans-2-Octenal
• CAS No: 2548-87-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00007011
• CID: 43148
• PubChem ID: 24901558
• Update Time: 2025-04-18

trans-2-Octenal Chemical and Physical Properties

Names and Identifiers

• (E)-2-Octenal
• (E)-oct-2-enal
• trans-2-Octenal
• 2-Octenal
• 2-trans-octenal
• octene-1-oxide
• octene-oxide
• T2 OCTENAL
• trans-oct-2-enal
• trans-octen-2-al
• trans-Oct-2-en-1-al

• MDL： MFCD00007011
• Inchi： 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h6-8H,2-5H2,1H3/b7-6-
• InChI Key： LVBXEMGDVWVTGY-SREVYHEPSA-N
• SMILES： CCCCC/C=C\C=O

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 0.846 g/mL at 25 °C(lit.)
• Melting Point: 3.5°C (estimate)
• Boiling Point: 84-86 °C/19 mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.45(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in alcohol and fixed oils.
• PSA: 17.07000
• LogP: 2.32180
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• FEMA: 3215

trans-2-Octenal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：RH2145000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone